2,5-Dichloropyridine-3,4-diamine
Description
“2,5-Dichloropyridine-3,4-diamine” is a chemical compound with the molecular formula C5H5Cl2N3 . Its molecular weight is 178.01900 . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Synthesis Analysis
The synthesis of “2,5-Dichloropyridine-3,4-diamine” and similar compounds often involves nucleophilic substitution reactions . For instance, 2,4-dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents . Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products .
Molecular Structure Analysis
The molecular structure of “2,5-Dichloropyridine-3,4-diamine” consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom . The pyridine ring is substituted at the 2 and 5 positions with chlorine atoms, and at the 3 and 4 positions with amine groups .
Scientific Research Applications
Synthesis of Boronic Acids and Esters
2,5-Dichloropyridine-3,4-diamine is utilized in the synthesis of 6-halo-pyridin-3-yl boronic acids and esters, which are important intermediates in organic synthesis and pharmaceuticals. This process involves a cross-coupling reaction with arylboronic acids using a palladium catalyst .
Biochemical Applications
In biochemistry, this compound is used for modifying biochemical compounds, which can be crucial for developing new medications or studying biological processes .
Pharmaceutical Synthesis
The compound finds use in the pharmaceutical industry for the synthesis of various medicinally important molecules, such as 4-aryl-5-pyrimidinylimidazoles, which have potential therapeutic applications .
properties
IUPAC Name |
2,5-dichloropyridine-3,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5Cl2N3/c6-2-1-10-5(7)4(9)3(2)8/h1H,9H2,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHFRUPQTKINLOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)Cl)N)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10624357 |
Source
|
| Record name | 2,5-Dichloropyridine-3,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10624357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
405230-94-6 |
Source
|
| Record name | 2,5-Dichloropyridine-3,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10624357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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